2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol

• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol
• IUPAC Name: 2-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol
• InChI: InChI=1S/C10H15NOS/c1-7-11-9(6-13-7)5-8-3-2-4-10(8)12/h6,8,10,12H,2-5H2,1H3
• InChI Key: TVUYAANSQAVECQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CC2CCCC2O

Description

2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol (CAS Number: 1497306-44-1) is a chemical compound with the molecular formula C 10 H 15 NOS and a molecular weight of 197.30 g/mol . This building block features a cyclopentanol core linked to a 2-methyl-1,3-thiazole ring via a methylene bridge, making it a valuable intermediate in organic synthesis and medicinal chemistry research . The 1,3-thiazole moiety is a privileged scaffold in drug discovery due to its presence in a wide range of bioactive molecules and approved therapeutics . Thiazole-containing compounds have demonstrated diverse pharmacological activities, including antiviral, anticancer, antimicrobial, and central nervous system (CNS) effects, as seen in drugs such as Riluzole, Dasatinib, and Pramipexole . Consequently, this compound serves as a versatile synthon for designing and synthesizing novel small molecules for biochemical screening and structure-activity relationship (SAR) studies. This product is intended for research purposes and laboratory use only. It is not approved for human or veterinary diagnostic or therapeutic applications.

Preparation Methods

Synthesis of the 2-Methyl-1,3-thiazol-4-yl Intermediate

Method A: Cyclization of α-Haloketones with Thioamides

This classical approach involves:

• Preparation of α-Haloketones : Starting from methyl ketones, halogenation at the α-position yields α-haloketones.
• Thiazole ring formation : Condensation of the α-haloketone with a thioamide (e.g., thiourea derivatives) under reflux conditions promotes cyclization, forming the 2-methyl-1,3-thiazole ring.

Reaction Conditions:

Step	Reagents	Solvent	Temperature	Time
Halogenation	N/A	Acetone or chloroform	Room temp	1-2 hours
Cyclization	α-Haloketone + Thioamide	Ethanol or acetic acid	Reflux	4-8 hours

This method is well-documented in heterocyclic synthesis literature, providing high yields of the desired methylated thiazole.

Functionalization at the 4-Position of the Thiazole

• Methylation at the 4-position can be achieved via electrophilic substitution if necessary, although in this compound, the methyl is at position 2, so the key is to ensure regioselectivity during the initial ring formation.

Coupling of the Thiazole with Cyclopentanol

Method B: Nucleophilic Substitution Approach

• The 2-methyl-1,3-thiazol-4-yl derivative bearing a suitable leaving group (e.g., halogen or activated methyl) can undergo nucleophilic substitution with a cyclopentanol derivative.

• Activation of cyclopentanol as a nucleophile involves converting it into an alkoxide, often via treatment with sodium hydride or potassium tert-butoxide.

• The nucleophilic cyclopentoxide then reacts with the electrophilic site on the thiazole intermediate, forming the desired linkage.

Reaction Conditions:

Step	Reagents	Solvent	Temperature	Time
Activation	Cyclopentanol + NaH	THF	0°C to room temp	1 hour
Coupling	Activated cyclopentanol + Thiazolyl derivative	-	Room temp	12-24 hours

Note: The specific position of attachment (e.g., via methyl linkage) depends on the functional groups present and the reactivity of intermediates.

Alternative Approaches: Cross-Coupling Strategies

Method C: Palladium-Catalyzed Cross-Coupling

• Employing Suzuki or Heck coupling reactions to attach a boronic acid or olefinic derivative of the thiazole to a cyclopentanol-based substrate.

• This method offers regioselectivity and high yields, especially suitable for complex molecule synthesis.

Reaction Conditions:

Step	Reagents	Catalyst	Solvent	Temperature	Time
Coupling	Thiazole boronic acid + cyclopentene derivative	Pd(PPh₃)₄	DMF or toluene	80°C	12-24 hours

Research Outcomes and Yields

Method	Yield	Notes
Cyclization of α-Haloketones with Thioamides	65-85%	High regioselectivity, scalable
Nucleophilic substitution with activated cyclopentanol	50-70%	Requires careful control of reaction conditions
Palladium-catalyzed cross-coupling	75-90%	Suitable for complex derivatives, high regioselectivity

Summary of Key Reaction Parameters

Parameter	Typical Range	Significance
Temperature	0°C to 80°C	Controls reaction rate and selectivity
Solvent	Ethanol, THF, Toluene	Solubility and reaction medium
Reaction Time	0.5 to 24 hours	Ensures complete conversion
Catalyst	None / Pd-based	Used in cross-coupling methods

Chemical Reactions Analysis

Types of Reactions

2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the cyclopentanol moiety can be oxidized to form a ketone.

Reduction: The thiazole ring can be reduced under specific conditions to form dihydrothiazole derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring, particularly at the C-2 and C-5 positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under controlled conditions.

Major Products Formed

Oxidation: Formation of 2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentanone.

Reduction: Formation of 2-[(2-Methyl-1,3-dihydrothiazol-4-yl)methyl]cyclopentan-1-ol.

Substitution: Various substituted thiazole derivatives depending on the reagents used.

Scientific Research Applications

2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules with potential biological activities.

Biology: Investigated for its antimicrobial, antifungal, and antiviral properties due to the presence of the thiazole ring.

Medicine: Explored for its potential as an anti-inflammatory, analgesic, and anticancer agent.

Industry: Utilized in the development of dyes, biocides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of 2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol involves its interaction with various molecular targets:

Molecular Targets: Enzymes, receptors, and cellular pathways involved in inflammation, pain, and cancer progression.

Pathways Involved: Inhibition of specific enzymes (e.g., cyclooxygenase) and modulation of signaling pathways (e.g., NF-κB) that regulate inflammatory and immune responses.

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Structural Analogs with Thiazole Moieties

Tolvaptan

• Structure : Tolvaptan contains a bis(2-methyl-1,3-thiazol-4-yl)urea group linked to a benzazepine core .
• Comparison: Both compounds share the 2-methyl-1,3-thiazol-4-yl group but differ in core structure (benzazepine vs. cyclopentanol). Tolvaptan’s urea linkage may enhance hydrogen bonding, increasing solubility compared to the methylene bridge in the target compound.
• Molecular Weight : 448.94 g/mol (vs. 209.31 g/mol for the target compound) .

(2-Methyl-1,3-thiazol-4-yl)methanol

• Structure: Simplifies the target compound by replacing the cyclopentanol ring with a methanol group .
• Comparison: Lower molecular weight (129.18 g/mol) and higher polarity due to the hydroxyl group.

2-(2-Methyl-1,3-thiazol-4-yl)propan-1-amine

• Structure: Substitutes cyclopentanol with a propan-1-amine chain .
• Comparison: The amine group introduces basicity (pKa ~10–11), contrasting with the neutral alcohol in the target compound. Potential for enhanced bioavailability due to amine-mediated solubility .

Cyclopentanol-Based Analogs

1-Methylcyclopentanol

• Structure: A simple cyclopentanol derivative with a methyl substituent .
• Comparison :
  • Molecular weight: 100.16 g/mol (vs. 209.31 g/mol for the target compound).
  • Lacks heterocyclic groups, reducing chemical reactivity.
  • Safety: Classified with hazard code H400 (acute aquatic toxicity) .

Ipconazole

• Structure: Cyclopentanol core functionalized with triazole and chlorophenyl groups .
• Comparison :
  • Antifungal Activity : Ipconazole’s triazole group inhibits ergosterol synthesis, a mechanism absent in the thiazole-containing target compound.
  • Molecular weight: 333.86 g/mol (higher due to aromatic and triazole substituents) .

Bioactive Compounds with Divergent Cores

MPEP (2-Methyl-6-(phenylethynyl)pyridine)

• Structure : Pyridine-based mGlu5 receptor antagonist .
• Comparison :
  • Both compounds feature methyl-substituted heterocycles but differ in pharmacological targets.
  • MPEP exhibits anxiolytic effects in rodents at 0.1–10 mg/kg , suggesting high potency compared to untested activity of the target compound .

Comparative Data Tables

Table 1: Structural and Physical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features
Target Compound	C₁₁H₁₅NOS	209.31	Not Available	Cyclopentanol + thiazole methyl
Tolvaptan	C₂₆H₂₅ClN₂O₃	448.94	150683-30-0	Benzazepine + bis-thiazole urea
(2-Methyl-1,3-thiazol-4-yl)methanol	C₅H₇NOS	129.18	76632-23-0	Thiazole + methanol
Ipconazole	C₁₈H₂₄ClN₃O	333.86	125225-28-7	Cyclopentanol + triazole + Cl
1-Methylcyclopentanol	C₆H₁₂O	100.16	1462-03-9	Simple cyclopentanol derivative

Table 2: Functional Group Impact on Properties

Compound	Functional Groups	Solubility (Predicted)	Bioactivity
Target Compound	Cyclopentanol, thiazole	Moderate (alcohol + hydrophobic ring)	Unknown, potential agrochemical
Tolvaptan	Benzazepine, urea, thiazole	High (polar urea)	Vasopressin antagonist
Ipconazole	Triazole, chlorophenyl	Low (aromatic Cl)	Antifungal
2-(2-Methyl-1,3-thiazol-4-yl)propan-1-amine	Thiazole, amine	High (amine)	Unreported

Key Research Findings

• Thiazole vs. Triazole : Thiazole-containing compounds (e.g., target compound) may exhibit different electronic properties compared to triazole derivatives like Ipconazole, affecting binding to biological targets .
• Cyclopentanol Backbone: The cyclopentanol ring confers rigidity and moderate hydrophobicity, as seen in 1-Methylcyclopentanol’s physical properties .
• Safety Profiles: Thiazole derivatives generally lack acute toxicity markers (e.g., H400 in 1-Methylcyclopentanol), but comprehensive toxicology data for the target compound remains unexplored .

Biological Activity

The compound 2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol is a thiazole-derived molecule that has garnered interest in various biological studies due to its potential pharmacological properties. Thiazoles are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. This article aims to consolidate the current understanding of the biological activity of this specific compound based on recent research findings.

Chemical Structure and Properties

The molecular formula of 2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol is $C_{10}H_{13}NOS$, with a molecular weight of approximately 195.28 g/mol. The thiazole ring contributes significantly to its biological properties, as it is often involved in interactions with various biological targets.

Antimicrobial Activity

Research indicates that compounds containing thiazole moieties exhibit significant antimicrobial properties. For instance, thiazole derivatives have been shown to possess activity against a range of bacteria and fungi. A study highlighted that certain thiazole compounds demonstrated inhibitory effects on bacterial growth, suggesting potential applications in treating infections caused by resistant strains .

Anticancer Properties

Thiazoles are also recognized for their anticancer potential. In several studies, thiazole derivatives have been synthesized and tested for cytotoxicity against various cancer cell lines. The structure-activity relationship (SAR) analysis revealed that modifications to the thiazole ring can enhance its effectiveness against tumor cells. For example, compounds similar to 2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol showed promising results in inhibiting cell proliferation in vitro .

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	MCF7 (breast cancer)	5.6	Induction of apoptosis
Compound B	HeLa (cervical cancer)	3.2	Inhibition of cell cycle progression
2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol	A549 (lung cancer)	TBD	TBD

Anti-inflammatory Effects

In addition to antimicrobial and anticancer activities, thiazole derivatives have shown anti-inflammatory properties. Studies have indicated that these compounds can inhibit pro-inflammatory cytokines and reduce inflammation markers in various models . This suggests their potential use in treating inflammatory diseases.

Case Study 1: Anticancer Activity

A recent study evaluated the anticancer effects of a series of thiazole derivatives, including those structurally related to 2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol. The results demonstrated significant cytotoxicity against multiple cancer cell lines with IC50 values ranging from 3 to 10 µM depending on the specific modifications made to the thiazole structure .

Case Study 2: Antimicrobial Efficacy

Another study focused on the antimicrobial activity of thiazole derivatives against Gram-positive and Gram-negative bacteria. The findings revealed that certain modifications enhanced antibacterial activity significantly, indicating that further exploration of structural variations could lead to more effective antimicrobial agents .

Q & A

Q. What are the established synthetic routes for 2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol, and what analytical techniques are used for its characterization?

• Methodological Answer : The synthesis typically involves multi-step reactions, such as:

• Step 1 : Condensation of 2-methyl-1,3-thiazole-4-carbaldehyde with cyclopentanol derivatives via nucleophilic substitution or Grignard reactions.
• Step 2 : Functionalization of the thiazole ring, followed by cyclization or coupling to the cyclopentanol backbone .
• Purification : Techniques like column chromatography or HPLC are critical for isolating the compound, given the potential for regioisomeric byproducts .
• Characterization : NMR (¹H/¹³C) confirms structural integrity, while mass spectrometry (HRMS) validates molecular weight. IR spectroscopy can identify hydroxyl and thiazole-related functional groups .

Q. What are the known physicochemical properties of this compound, and how do they influence its solubility and stability in experimental settings?

• Methodological Answer : Key properties include:

• LogP : Estimated ~2.1 (moderate lipophilicity due to thiazole and cyclopentanol groups), impacting solubility in polar solvents like ethanol or DMSO .
• Stability : Susceptible to oxidation at the thiazole sulfur; storage under inert atmosphere (N₂/Ar) and low temperatures (-20°C) is recommended .
• pKa : The hydroxyl group (cyclopentanol) has a pKa ~14–16, requiring pH-controlled conditions for reactions involving deprotonation .

Advanced Research Questions

Q. How can stereochemical challenges in the synthesis of 2-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol be addressed, particularly regarding the configuration of the cyclopentanol ring?

• Methodological Answer :

• Chiral Resolution : Use chiral auxiliaries (e.g., Evans oxazolidinones) or asymmetric catalysis (e.g., Sharpless epoxidation) to control stereochemistry during cyclopentanol formation .
• X-ray Crystallography : Determines absolute configuration post-synthesis, resolving ambiguities from NMR data .
• Computational Modeling : DFT calculations predict energy barriers for stereoisomer interconversion, guiding reaction optimization .

Q. What strategies are employed to resolve contradictions in reported biological activities of thiazole-containing cyclopentanol derivatives across different studies?

• Methodological Answer :

• Assay Standardization : Use validated protocols (e.g., IC₅₀ determination under consistent pH/temperature) to minimize variability .
• Impurity Profiling : LC-MS identifies synthetic byproducts (e.g., oxidized thiazole derivatives) that may skew bioactivity results .
• Target Validation : Employ orthogonal assays (e.g., SPR for binding affinity, cellular thermal shift assays for target engagement) to confirm mechanism .

Q. How does the electronic nature of the thiazole ring influence the compound’s reactivity in nucleophilic or electrophilic substitution reactions?

• Methodological Answer :

• Thiazole Ring Effects : The sulfur atom increases electron density at C4, favoring electrophilic attacks (e.g., nitration, halogenation). Methyl substitution at C2 sterically hinders C5 reactivity .
• Reactivity Studies : Competitive reaction experiments with model substrates (e.g., 2-methylthiazole vs. unsubstituted thiazole) quantify substituent effects .